(E)-2-((3,5-dichloro-2-hydroxybenzylidene)amino)cyclopent-1-enecarbonitrile

• IUPAC Name: 2-[(3,5-dichloro-2-hydroxyphenyl)methylideneamino]cyclopentene-1-carbonitrile
• InChI: InChI=1S/C13H10Cl2N2O/c14-10-4-9(13(18)11(15)5-10)7-17-12-3-1-2-8(12)6-16/h4-5,7,18H,1-3H2
• InChI Key: NFOSXPJVFNPGCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C1)N=CC2=C(C(=CC(=C2)Cl)Cl)O)C#N
• Molecular Formula: C13H10Cl2N2O
• Molecular Weight: 281.13 g/mol

Description

(E)-2-((3,5-dichloro-2-hydroxybenzylidene)amino)cyclopent-1-enecarbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic molecule that belongs to the class of cyclopentenone derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Activity

The compound has shown promising antimicrobial activity against multidrug-resistant pathogens. Specifically, it exhibits structure-dependent effects on Gram-positive bacteria such as Staphylococcus aureus, Enterococcus faecalis, and Clostridium difficile. Notably, compounds 14 and 24b demonstrated activity against vancomycin-intermediate S. aureus strains. .

Pharmacokinetics and Pharmacodynamics

Investigating how the compound is absorbed, distributed, metabolized, and excreted in the body provides critical data for dosing regimens. Pharmacodynamic studies reveal its effects on specific biological processes.

Mechanism of Action

Target of Action

The primary targets of the compound (E)-2-((3,5-dichloro-2-hydroxybenzylidene)amino)cyclopent-1-enecarbonitrile, also known as IFLab1_003476, are currently unknown

Result of Action

The molecular and cellular effects of IFLab1_003476’s action are currently unknown . These effects are typically determined through a variety of assays and tests that measure changes in cellular processes, gene expression, and protein activity.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can impact the compound’s ability to interact with its targets and exert its effects.